2-(1-Benzylpiperidin-2-YL)ethanamine
Overview
Description
“2-(1-Benzylpiperidin-2-YL)ethanamine”, also known as N-Benzyl-2-aminoethane, is a chemical compound that belongs to the class of piperidine derivatives. It has a CAS Number of 915919-74-3 and a molecular weight of 218.34 .
Molecular Structure Analysis
The InChI code for “2-(1-Benzylpiperidin-2-YL)ethanamine” is 1S/C14H22N2/c15-10-9-14-8-4-5-11-16(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,15H2 . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
“2-(1-Benzylpiperidin-2-YL)ethanamine” is a liquid at room temperature . The storage temperature is -20°C .
Scientific Research Applications
Synthesis of Schiff Bases
This compound can be used in the synthesis of Schiff bases . Schiff bases are a class of organic compounds that contain a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group . They have a wide range of applications in medicinal chemistry and as catalysts in organic reactions .
Pancreatic Lipase Inhibitors
Schiff bases derived from 2-(1-Benzylpiperidin-2-YL)ethanamine have shown promising activity as pancreatic lipase inhibitors . Pancreatic lipase is an enzyme that plays a crucial role in the digestion of dietary fats. Inhibitors of this enzyme are used in the treatment of obesity .
Antioxidant Activity
The synthesized Schiff bases have demonstrated good antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Antibacterial Activity
These Schiff bases also exhibited antibacterial activity . This suggests potential applications in the development of new antibacterial agents .
Molecular Docking Investigations
The compound and its derivatives can be used in molecular docking investigations . Molecular docking is a key tool in structural molecular biology and computer-assisted drug design .
Density Functional Theory (DFT) Studies
2-(1-Benzylpiperidin-2-YL)ethanamine and its derivatives can be used in DFT studies . DFT is a computational quantum mechanical modelling method used in physics, chemistry and materials science to investigate the electronic structure of many-body systems .
Safety and Hazards
properties
IUPAC Name |
2-(1-benzylpiperidin-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c15-10-9-14-8-4-5-11-16(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDPMGDIOCGIION-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCN)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672398 |
Source
|
| Record name | 2-(1-Benzylpiperidin-2-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Benzylpiperidin-2-YL)ethanamine | |
CAS RN |
915919-74-3 |
Source
|
| Record name | 2-(1-Benzylpiperidin-2-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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